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Compound of Interest

Compound Name: 1-Dodecanol-d1

Cat. No.: B12294973 Get Quote

An In-Depth Technical Guide to 1-Dodecanol-d1

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the stable isotope-labeled

compound, 1-Dodecanol-d1. It includes its chemical properties, a detailed experimental

protocol for its application as an internal standard in mass spectrometry, and diagrams of

relevant biochemical pathways and experimental workflows.

Core Data Presentation
The fundamental chemical and physical properties of 1-Dodecanol-d1 are summarized below,

with data for its non-deuterated counterpart, 1-Dodecanol, provided for comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12294973?utm_src=pdf-interest
https://www.benchchem.com/product/b12294973?utm_src=pdf-body
https://www.benchchem.com/product/b12294973?utm_src=pdf-body
https://www.benchchem.com/product/b12294973?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12294973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property 1-Dodecanol-d1 1-Dodecanol

CAS Number 14848-65-8[1][2] 112-53-8

Molecular Formula C₁₂H₂₅DO C₁₂H₂₆O

Molecular Weight 187.34 g/mol [2] 186.33 g/mol

Appearance Colorless liquid or white solid
Colorless thick liquid or white

solid

Melting Point
Not specified; likely similar to

1-Dodecanol
22-26 °C

Boiling Point
Not specified; likely similar to

1-Dodecanol
258-262 °C

Primary Application
Internal standard for

quantitative analysis

Surfactant, cosmetic

ingredient, chemical

intermediate

Experimental Protocol: Quantification of 1-
Dodecanol in a Biological Matrix using 1-Dodecanol-
d1 as an Internal Standard by GC-MS
This protocol outlines a typical procedure for the quantification of 1-Dodecanol in a biological

sample (e.g., plasma) using Gas Chromatography-Mass Spectrometry (GC-MS) with 1-
Dodecanol-d1 as an internal standard. Stable isotope-labeled internal standards are crucial for

correcting variations during sample preparation and analysis, thereby improving the accuracy

and precision of the results.

Objective: To accurately quantify the concentration of 1-Dodecanol in a biological matrix.

Materials:

1-Dodecanol (analyte)

1-Dodecanol-d1 (internal standard)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemimpex.com/products/26713
https://pmc.ncbi.nlm.nih.gov/articles/PMC3993971/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3993971/
https://www.benchchem.com/product/b12294973?utm_src=pdf-body
https://www.benchchem.com/product/b12294973?utm_src=pdf-body
https://www.benchchem.com/product/b12294973?utm_src=pdf-body
https://www.benchchem.com/product/b12294973?utm_src=pdf-body
https://www.benchchem.com/product/b12294973?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12294973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organic solvent (e.g., hexane, ethyl acetate) for extraction

Derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1%

Trimethylchlorosilane - BSTFA + 1% TMCS)

Biological matrix (e.g., plasma)

GC-MS system

Procedure:

Preparation of Standard Solutions:

Prepare a stock solution of 1-Dodecanol (1 mg/mL) in a suitable organic solvent.

Prepare a stock solution of 1-Dodecanol-d1 (1 mg/mL) in the same solvent.

From the 1-Dodecanol stock solution, prepare a series of calibration standards at different

concentrations.

Prepare a working solution of the internal standard (1-Dodecanol-d1) at a fixed

concentration.

Sample Preparation:

To a known volume of the biological sample (e.g., 100 µL of plasma), calibration

standards, and quality control samples, add a fixed volume of the internal standard

working solution.

Perform a liquid-liquid extraction by adding an appropriate organic solvent (e.g., 1 mL of

hexane).

Vortex the mixture vigorously to ensure thorough mixing and extraction of the analyte and

internal standard.

Centrifuge the samples to separate the organic and aqueous layers.

Carefully transfer the organic layer to a clean tube.
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Evaporate the solvent to dryness under a gentle stream of nitrogen.

Derivatization:

To the dried residue, add the derivatizing agent (e.g., 50 µL of BSTFA + 1% TMCS).

Seal the vials and heat at a specific temperature (e.g., 70°C) for a set time (e.g., 30

minutes) to ensure complete derivatization. Derivatization improves the volatility and

chromatographic properties of the alcohol.

GC-MS Analysis:

Inject a small volume (e.g., 1 µL) of the derivatized sample onto the GC-MS system.

The GC will separate the derivatized analyte and internal standard based on their

retention times.

The mass spectrometer will detect and quantify the specific ions corresponding to the

derivatized 1-Dodecanol and 1-Dodecanol-d1.

Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of the analyte to the

peak area of the internal standard against the concentration of the calibration standards.

Determine the concentration of 1-Dodecanol in the unknown samples by interpolating their

analyte-to-internal-standard peak area ratios from the calibration curve.

Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the experimental workflow for the

quantification of an analyte using an internal standard.
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Caption: Experimental workflow for analyte quantification using an internal standard.
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Fatty Alcohol Metabolism Pathway
1-Dodecanol is a fatty alcohol, and its metabolism is integrated with fatty acid and lipid

synthesis pathways. The diagram below provides a simplified overview of the fatty alcohol

cycle.
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Caption: Simplified diagram of the fatty alcohol metabolic pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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